
Personal protective equipment for handling
Cesium-137

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cesium-137

Cat. No.: B1233774 Get Quote

Essential Safety Protocols for Handling Cesium-
137
For researchers, scientists, and drug development professionals, ensuring safety during the

handling of Cesium-137 (Cs-137) is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Personal Protective Equipment (PPE)
The primary objective of personal protective equipment is to minimize external contamination

and prevent the inhalation or ingestion of radioactive materials. The selection of appropriate

PPE is critical when working with Cs-137, a beta and gamma emitter.

Minimum PPE Requirements:

Disposable Gloves: Nitrile or latex gloves are essential to prevent skin contamination. It is

crucial to change gloves frequently to avoid the spread of contamination.[1][2]

Lab Coat: A full-length lab coat, worn closed with sleeves rolled down, protects the skin and

personal clothing from contamination.[1][3][4]

Safety Glasses or Goggles: Eye protection is necessary to shield the eyes from potential

splashes of radioactive solutions.[1][4][5]
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Closed-toe Shoes: To protect the feet from spills, open-toed shoes should never be worn in a

laboratory handling radioactive materials.[1][2]

For situations with a higher risk of contamination, additional PPE may be required, such as:

Full-body Protective Suits: In cases of potential widespread contamination, suits such as

Tyvek® provide an additional barrier.[6]

Respiratory Protection: When there is a risk of airborne radioactive particles, a NIOSH-

approved N95/99/100 respirator or a powered air-purifying respirator (PAPR) should be

used.[6][7]

Shoe Covers: Disposable, waterproof shoe covers help prevent the spread of contamination

outside the work area.[7]

Shielding
Effective shielding is crucial to reduce external radiation exposure from Cs-137's gamma

emissions. The choice of shielding material and its thickness depends on the activity of the

source.
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Material
Half-Value Layer
(HVT)

Tenth-Value Layer
(TVT)

Notes

Lead 6.6 mm[8] 22 mm[8]

Highly effective for

gamma shielding. 2.2

cm of lead reduces

the gamma dose rate

by 90%.[4]

Steel 16 mm[8] 53 mm[8]

Provides good

shielding but is less

dense than lead.

Concrete - -

Effective for structural

shielding; specific

thickness depends on

the source activity and

distance.[9]

Plastic 3.8 mm (for beta)[8] -

4 mm of plastic will

absorb all beta

emissions from Cs-

137.[4][5]

Bremsstrahlung x-rays

may be produced and

require additional

shielding.[4][5]

Glass 2.1 mm (for beta)[8] -
Provides some beta

shielding.

Aluminum - -

0.25 cm of aluminum

provides beta

shielding.[3]

HVT: The thickness of material required to reduce the radiation intensity by half. TVT: The

thickness of material required to reduce the radiation intensity to one-tenth of its original value.

Dosimetry
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Personnel handling Cs-137 must be monitored for radiation exposure.

Dosimetry Type Purpose Requirement

Whole-body Dosimeter (e.g.,

TLD, OSL)

Measures deep-dose

equivalent from external

radiation.

Required for individuals

handling significant quantities

of Cs-137.[4]

Ring Dosimeter
Measures extremity dose,

particularly to the hands.

Required when handling

unsealed sources to monitor

exposure to the hands.[4][5]

Electronic Personal Dosimeter

(EPD)

Provides a real-time reading of

accumulated dose and dose

rate.

Recommended for high-risk

procedures to provide

immediate feedback on

exposure.[8]

Operational Workflow for Handling Cesium-137
A systematic approach is essential for safely handling Cs-137. The following diagram illustrates

a typical workflow.
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Preparation

Handling

Post-Handling

Conduct Pre-work Briefing and Risk Assessment

Prepare Designated Work Area (e.g., fume hood, glove box)

Don Appropriate PPE

Retrieve Cs-137 Source from Shielded Storage

Perform Experimental Procedure

Monitor Work Area and Personnel for Contamination

Return Cs-137 Source to Shielded Storage

Decontaminate Work Area and Equipment

Segregate and Label Radioactive Waste

Remove PPE in Designated Area

Perform Final Personal Survey

Click to download full resolution via product page

Cesium-137 Handling Workflow
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Disposal Plan
Proper disposal of radioactive waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation: Radioactive waste must be segregated from non-radioactive waste. Cs-

137 waste should be further segregated based on its physical form (e.g., solid, liquid,

sharps).[4]

Labeling and Storage: All radioactive waste containers must be clearly labeled with the

radiation symbol, the isotope (Cs-137), the activity level, and the date. Waste should be

stored in designated, shielded areas.

Disposal Routes:

Low-Level Waste (LLW): Most laboratory waste containing Cs-137 will be classified as

LLW. Disposal options for LLW are limited and regulated by national and state agencies. In

the United States, facilities in Barnwell, South Carolina, and Richland, Washington, accept

LLW, but restrictions apply.[10][11]

Greater-Than-Class-C (GTCC) Waste: High-activity Cs-137 sources may be classified as

GTCC waste, which requires disposal in a geologic repository.[11]

Vitrification: A process of immobilizing high-level waste, including Cs-137, in a stable glass

matrix for long-term disposal.[12]

Contact Radiation Safety Officer (RSO): Always consult with your institution's RSO for

specific guidance on waste disposal procedures and to arrange for waste pickup.

Emergency Procedures
In the event of a spill or other emergency involving Cs-137:

Stop the work and notify others in the immediate area.

Contain the spill with absorbent materials if it is safe to do so.

Evacuate the immediate area and prevent unauthorized entry.
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Alert your supervisor and the institution's Radiation Safety Officer immediately.

Decontaminate personnel who may be contaminated by removing contaminated clothing and

washing the affected skin with mild soap and water.[13] Do not abrade the skin.[13][14]

By adhering to these safety protocols, researchers can significantly mitigate the risks

associated with handling Cesium-137 and maintain a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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